Apixaban 13CD3
Apixaban 13CD3
Apixaban-13C-d3 is intended for use as an internal standard for the quantification of apixaban by GC- or LC-MS. Apixaban is an orally bioavailable, selective inhibitor of both free and prothrombinase-bound factor Xa (Kis = 0.8 nM). In vivo, apixaban has antithrombotic effects in a rabbit model of venous thrombosis.
Apixaban-13C, d3 is labelled Apixaban which is a potent, direct, selective, and orally active inhibitor of coagulation factor Xa. It is a potential new oral coagulant that may be useful prevention of venous thromboembolism in total hip, knee replacement orthopedic surgery and stroke in treatment of patient with venous thromboembolic disorder or with atrial fibrillation.
Apixaban-13C, d3 is labelled Apixaban which is a potent, direct, selective, and orally active inhibitor of coagulation factor Xa. It is a potential new oral coagulant that may be useful prevention of venous thromboembolism in total hip, knee replacement orthopedic surgery and stroke in treatment of patient with venous thromboembolic disorder or with atrial fibrillation.
Brand Name:
Vulcanchem
CAS No.:
1261393-15-0
VCID:
VC0146299
InChI:
InChI=1S/C25H25N5O4/c1-34-19-11-9-18(10-12-19)30-23-20(22(27-30)24(26)32)13-15-29(25(23)33)17-7-5-16(6-8-17)28-14-3-2-4-21(28)31/h5-12H,2-4,13-15H2,1H3,(H2,26,32)/i1+1D3
SMILES:
COC1=CC=C(C=C1)N2C3=C(CCN(C3=O)C4=CC=C(C=C4)N5CCCCC5=O)C(=N2)C(=O)N
Molecular Formula:
C25H25N5O4
Molecular Weight:
463.517
Apixaban 13CD3
CAS No.: 1261393-15-0
Cat. No.: VC0146299
Molecular Formula: C25H25N5O4
Molecular Weight: 463.517
* For research use only. Not for human or veterinary use.
Specification
| Description | Apixaban-13C-d3 is intended for use as an internal standard for the quantification of apixaban by GC- or LC-MS. Apixaban is an orally bioavailable, selective inhibitor of both free and prothrombinase-bound factor Xa (Kis = 0.8 nM). In vivo, apixaban has antithrombotic effects in a rabbit model of venous thrombosis. Apixaban-13C, d3 is labelled Apixaban which is a potent, direct, selective, and orally active inhibitor of coagulation factor Xa. It is a potential new oral coagulant that may be useful prevention of venous thromboembolism in total hip, knee replacement orthopedic surgery and stroke in treatment of patient with venous thromboembolic disorder or with atrial fibrillation. |
|---|---|
| CAS No. | 1261393-15-0 |
| Molecular Formula | C25H25N5O4 |
| Molecular Weight | 463.517 |
| IUPAC Name | 7-oxo-6-[4-(2-oxopiperidin-1-yl)phenyl]-1-[4-(trideuterio(113C)methoxy)phenyl]-4,5-dihydropyrazolo[3,4-c]pyridine-3-carboxamide |
| Standard InChI | InChI=1S/C25H25N5O4/c1-34-19-11-9-18(10-12-19)30-23-20(22(27-30)24(26)32)13-15-29(25(23)33)17-7-5-16(6-8-17)28-14-3-2-4-21(28)31/h5-12H,2-4,13-15H2,1H3,(H2,26,32)/i1+1D3 |
| Standard InChI Key | QNZCBYKSOIHPEH-KQORAOOSSA-N |
| SMILES | COC1=CC=C(C=C1)N2C3=C(CCN(C3=O)C4=CC=C(C=C4)N5CCCCC5=O)C(=N2)C(=O)N |
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